Cas no 1022641-52-6 (6-bromo-N-methylpyridin-3-amine)

6-Bromo-N-methylpyridin-3-amine is a brominated pyridine derivative featuring a methylamino substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and functional materials. Its bromine moiety offers a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, while the methylamino group enhances solubility and provides a handle for derivatization. The compound’s well-defined structure and stability under standard conditions make it a reliable building block for constructing complex heterocyclic frameworks. Its utility in medicinal chemistry is underscored by its role in developing biologically active molecules.
6-bromo-N-methylpyridin-3-amine structure
1022641-52-6 structure
Product Name:6-bromo-N-methylpyridin-3-amine
CAS No:1022641-52-6
MF:C6H7BrN2
MW:187.037180185318
MDL:MFCD00234191
CID:2623312
PubChem ID:817178
Update Time:2025-06-07

6-bromo-N-methylpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • 6-bromo-N-methylpyridin-3-amine
    • 6-bromo-pyridin-3-yl-methylamine
    • XQB64152
    • 3-Pyridinamine, 6-bromo-N-methyl-
    • (6-Bromo-pyridin-3-yl)-methyl-amine
    • MB01005
    • (6-BROMOPYRIDIN-3-YL)-METHYLAMINE
    • D86940
    • 6-Bromo-N-methyl-3-pyridinamine
    • DB-169931
    • SCHEMBL1134876
    • SY193264
    • OAXOGPDQYIWCST-UHFFFAOYSA-N
    • AS-61457
    • AC-907/25004540
    • 1022641-52-6
    • AKOS005199246
    • CS-0131554
    • EN300-93283
    • MFCD00234191
    • 848-251-2
    • MDL: MFCD00234191
    • Inchi: 1S/C6H7BrN2/c1-8-5-2-3-6(7)9-4-5/h2-4,8H,1H3
    • InChI Key: OAXOGPDQYIWCST-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C=N1)NC

Computed Properties

  • Exact Mass: 185.97926 g/mol
  • Monoisotopic Mass: 185.97926 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 87.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 24.9
  • Molecular Weight: 187.04

6-bromo-N-methylpyridin-3-amine Pricemore >>

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